Cas no 186494-10-0 (Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, (2R,3S)-)

• Product name: Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, (2R,3S)-
• CAS No: 186494-10-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 114825

Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, (2R,3S)-
• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, (2R,3S)-

• Inchi： 1S/C10H19NO4/c1-6(8(12)13)7(2)11-9(14)15-10(3,4)5/h6-7H,1-5H3,(H,11,14)(H,12,13)/t6-,7+/m1/s1
• InChI Key： VZHAMECIWIQGRU-RQJHMYQMSA-N
• SMILES： C(O)(=O)[C@H](C)[C@@H](NC(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• PSA: 75.63